2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H26N2O4S/c1-16-6-8-17(9-7-16)22-21(24)15-18-5-3-4-14-23(18)28(25,26)20-12-10-19(27-2)11-13-20/h6-13,18H,3-5,14-15H2,1-2H3,(H,22,24)
• InChI Key: USCGVRKKWHLYBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)-N-(p-tolyl)acetamide, also known as MTAPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. MTAPA is a piperidine derivative and belongs to the class of sulfonamide drugs.

Scientific Research Applications

• Enzyme Inhibitory Activities : Compounds similar to 2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)-N-(p-tolyl)acetamide have been synthesized and evaluated for their inhibition potential against enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These compounds demonstrated good activity, indicating potential therapeutic applications (Virk et al., 2018).

• Antibacterial Potential : Studies have synthesized derivatives bearing structures similar to the compound and evaluated them for antibacterial potentials. Certain derivatives showed significant growth inhibition of various bacterial strains, suggesting their potential as antibacterial agents (Iqbal et al., 2017).

• Antimicrobial Studies : New pyridine derivatives, which include structures related to 2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)-N-(p-tolyl)acetamide, have been synthesized and found to possess considerable antibacterial activity (Patel & Agravat, 2009).

• Cytotoxic Effects on Cancer Cell Lines : Some compounds structurally related to the one have shown variable in vitro cytotoxicity on hepatocellular carcinoma cell lines. These findings indicate their potential as anticancer agents, especially after confirming their effects through molecular docking studies (Eldeeb et al., 2022).

• Hypoglycemic Potential : Derivatives of acetamide, which include structures related to the compound of interest, have been tested for their hypoglycemic activities. Some of these compounds were found to be effective hypoglycemic agents (Srivastava et al., 1996).

• Synthesis of N-Substituted Derivatives for Enzyme Inhibition : A series of N-substituted derivatives of acetamide, similar to the compound , were synthesized and evaluated for enzyme inhibition activities. These compounds displayed promising activity against enzymes like acetylcholinesterase and butyrylcholinesterase (Khalid et al., 2014).

• Insecticidal Properties : Pyridine derivatives, structurally akin to the compound of interest, have been synthesized and tested for their toxicity against certain insects, showing significant insecticidal activities (Bakhite et al., 2014).